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Compound of Interest

Compound Name: Mutabiloside

Cat. No.: B12362754 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Mutabiloside C, a natural product

of interest to researchers, scientists, and drug development professionals. This document

details its chemical identity, and compiles available data on its biological activity, and

experimental protocols.

Chemical Identification
Mutabiloside C is a natural compound that has been isolated and characterized. The definitive

chemical identifiers for this compound are provided below.

Identifier Value

IUPAC Name
potassium;(2R,3S,4R,5R)-2,3,4,5,6-

pentahydroxyhexanoate

CAS Number 223667-27-4

Molecular Formula C6H11KO7

Molecular Weight 234.25 g/mol
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While research on Mutabiloside C is in its early stages, preliminary studies and the activities of

structurally related compounds suggest potential biological activities. Flavanols, a broad class

of natural products to which compounds with similar structural motifs belong, are known to

exhibit a range of beneficial health properties. These include antioxidant, anticarcinogen,

cardioprotective, anti-microbial, anti-viral, and neuroprotective effects[1]. Further investigation

into the specific bioactivities of Mutabiloside C is warranted to determine its therapeutic

potential.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of natural products are

crucial for reproducible research. While specific protocols for Mutabiloside C are not widely

published, the following section outlines a general workflow for the bioassay-guided isolation of

bioactive compounds from natural sources, which can be adapted for this compound.

General Workflow for Bioassay-Guided Isolation
This workflow represents a typical process for isolating and identifying bioactive compounds

from a natural source, such as a plant or microorganism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling Mutabiloside C: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362754#mutabiloside-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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